Cas no 2361656-15-5 (N-[4-Chloro-2-fluoro-5-(trifluoromethyl)phenyl]prop-2-enamide)

• Product Name: N-[4-Chloro-2-fluoro-5-(trifluoromethyl)phenyl]prop-2-enamide
• CAS No: 2361656-15-5
• MF: C₁₀H₆ClF₄NO
• MW: 267.607355594635
• CID: 5867796
• PubChem ID: 139018889
• Update Time: 2025-05-04

N-[4-Chloro-2-fluoro-5-(trifluoromethyl)phenyl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2361656-15-5
• N-[4-Chloro-2-fluoro-5-(trifluoromethyl)phenyl]prop-2-enamide
• EN300-26577532

• Inchi： 1S/C10H6ClF4NO/c1-2-9(17)16-8-3-5(10(13,14)15)6(11)4-7(8)12/h2-4H,1H2,(H,16,17)
• InChI Key： XOZQUJKLXYRFAY-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=C1C(F)(F)F)NC(C=C)=O)F

Computed Properties

• Exact Mass: 267.0074042g/mol
• Monoisotopic Mass: 267.0074042g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 29.1Ų

Additional information on N-[4-Chloro-2-fluoro-5-(trifluoromethyl)phenyl]prop-2-enamide

N-[4-Chloro-2-fluoro-5-(trifluoromethyl)phenyl]prop-2-enamide (CAS No. 2361656-15-5): An Overview of Its Properties and Applications

N-[4-Chloro-2-fluoro-5-(trifluoromethyl)phenyl]prop-2-enamide (CAS No. 2361656-15-5) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of amides and is characterized by the presence of a chloro, fluoro, and trifluoromethyl substituents on the phenyl ring, as well as an unsaturated propenamide moiety. These structural elements contribute to its distinct chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The molecular formula of N-[4-Chloro-2-fluoro-5-(trifluoromethyl)phenyl]prop-2-enamide is C₁₁H₈ClF₄NO, with a molecular weight of approximately 287.63 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the coupling of an appropriate aryl halide with an acrylamide derivative, followed by purification steps to ensure high purity and yield.

Recent studies have highlighted the potential of N-[4-Chloro-2-fluoro-5-(trifluoromethyl)phenyl]prop-2-enamide in various biological contexts. One notable area of research is its activity as a modulator of ion channels. Ion channels play crucial roles in cellular signaling and are implicated in numerous physiological and pathological processes. A study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits selective inhibition of specific ion channels, suggesting its potential as a therapeutic agent for conditions such as neurological disorders and cardiovascular diseases.

In addition to its ion channel modulating properties, N-[4-Chloro-2-fluoro-5-(trifluoromethyl)phenyl]prop-2-enamide has also been investigated for its anti-inflammatory effects. Inflammatory responses are central to many diseases, and compounds that can effectively modulate these responses have significant therapeutic value. Research conducted by a team at the University of California, San Francisco, showed that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in vitro, indicating its potential as an anti-inflammatory agent.

The pharmacokinetic properties of N-[4-Chloro-2-fluoro-5-(trifluoromethyl)phenyl]prop-2-enamide have also been studied to assess its suitability for therapeutic applications. Preliminary data suggest that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for ensuring effective drug delivery and minimizing adverse effects. These findings are supported by preclinical studies in animal models, which have demonstrated good bioavailability and low toxicity.

In the context of drug discovery, N-[4-Chloro-2-fluoro-5-(trifluoromethyl)phenyl]prop-2-enamide serves as a valuable scaffold for the development of novel therapeutics. Its unique structural features provide a basis for structure-based drug design, allowing researchers to optimize its properties for specific therapeutic targets. For instance, modifications to the aryl ring or the amide moiety can enhance binding affinity or selectivity towards target proteins.

Beyond its direct therapeutic applications, N-[4-Chloro-2-fluoro-5-(trifluoromethyl)phenyl]prop-2-enamide has also found use as a tool compound in biochemical research. Its ability to selectively modulate specific biological pathways makes it useful for probing cellular mechanisms and validating potential drug targets. This utility is further enhanced by its stability under various experimental conditions, allowing for consistent results across different assays.

In conclusion, N-[4-Chloro-2-fluoro-5-(trifluoromethyl)phenyl]prop-2-enamide (CAS No. 2361656-15-5) is a versatile compound with promising applications in medicinal chemistry and drug discovery. Its unique structural features and biological activities make it a valuable candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing innovative therapeutic strategies.